Cas no 2121513-90-2 (2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-Cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a cyclobutyl-substituted arylboronic ester commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances shelf life and handling convenience, while the cyclobutyl group contributes to steric and electronic modulation in target molecules. This compound exhibits good solubility in organic solvents, facilitating its use in homogeneous catalytic systems. The tetramethyl substitution on the borolane ring further improves stability against protodeboronation and hydrolysis. It is particularly valuable in pharmaceutical and materials science research for constructing complex aryl-cyclobutyl frameworks with high selectivity. Proper storage under inert conditions is recommended to maintain reactivity.

2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

2121513-90-2 structure

Product Name:2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:2121513-90-2

MF:C₁₆H₂₃BO₂

MW:258.163625001907

MDL:MFCD18733634

CID:5078802

PubChem ID:68753653

Update Time:2026-03-01

2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- (4-Cyclobutylphenyl)boronic acid pinacol ester
- 2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- F52111
- MDL： MFCD18733634
- Inchi： 1S/C16H23BO2/c1-15(2)16(3,4)19-17(18-15)14-10-8-13(9-11-14)12-6-5-7-12/h8-12H,5-7H2,1-4H3
- InChI Key： RMTDYBAOBXTZCV-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)C2CCC2)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 312
Topological Polar Surface Area: 18.5

2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB516985-500 mg	(4-Cyclobutylphenyl)boronic acid pinacol ester	2121513-90-2		500mg	€396.60	2023-06-14
abcr	AB516985-1 g	(4-Cyclobutylphenyl)boronic acid pinacol ester	2121513-90-2		1g	€535.00	2023-06-14
abcr	AB516985-500mg	(4-Cyclobutylphenyl)boronic acid pinacol ester, 95%; .	2121513-90-2	95%	500mg	€337.90	2025-03-04
abcr	AB516985-1g	(4-Cyclobutylphenyl)boronic acid pinacol ester; .	2121513-90-2		1g	€451.70	2025-02-20
Enamine	EN300-1425805-0.05g	2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2121513-90-2	95%	0.05g	$118.0	2023-07-10
Enamine	EN300-1425805-0.1g	2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2121513-90-2	95%	0.1g	$176.0	2023-07-10
Enamine	EN300-1425805-0.25g	2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2121513-90-2	95%	0.25g	$252.0	2023-07-10
Enamine	EN300-1425805-0.5g	2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2121513-90-2	95%	0.5g	$457.0	2023-07-10
Enamine	EN300-1425805-1.0g	2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2121513-90-2	95%	1.0g	$584.0	2023-07-10
Enamine	EN300-1425805-2.5g	2-(4-cyclobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2121513-90-2	95%	2.5g	$1147.0	2023-07-10